![molecular formula C9H11N B1585221 3-Methylindoline CAS No. 4375-15-9](/img/structure/B1585221.png)
3-Methylindoline
Overview
Description
3-Methylindoline is an organic compound that belongs to the indole family . It has a molecular formula of C9H11N and is also known by other names such as 3-Methyl-2,3-dihydro-1H-indole .
Synthesis Analysis
Indole derivatives, including this compound, can be synthesized using various methodologies . One common method is the Fischer indole synthesis . The reactions can be conducted both in water only and in a mixture of water with an organic solvent .Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . The molecular weight is approximately 133.19 Da .Chemical Reactions Analysis
Indole derivatives, including this compound, can undergo various chemical reactions . For instance, with 3-substituted substrates, such as 3-methyl-indole, the reaction afforded a 2-substituted product .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It should be stored in a dark place, sealed in dry conditions, and at a temperature between 2-8°C . Its InChI code is 1S/C9H11N/c1-7-6-10-9-5-3-2-4-8 (7)9/h2-5,7,10H,6H2,1H3 .Scientific Research Applications
Crystal Structure Analysis
Research on 3-Methylindoline derivatives, such as Tris(3-hydroxyimino-1-methylindolin-2-one) monohydrate, reveals insights into crystal structures and interactions. These compounds exhibit stabilizing hydrogen bonds and π–π stacking interactions, forming two-dimensional networks essential for understanding molecular architectures (Miao, Zhang, Liu, & You, 2011).
Catalytic Reactions
This compound derivatives, specifically 3-methyl-2-vinylindoles, have been utilized in catalytic asymmetric Povarov reactions. This process is significant for synthesizing chiral indole-derived tetrahydroquinolines with high yields and excellent stereoselectivity, illustrating the compound's potential in organic synthesis (Dai, Jiang, Tao, & Shi, 2016).
Synthesis of Spiro Oxindole Alkaloids
The derivative 3-Methylideneindolin-2-one has been explored for synthesizing spiro oxindole alkaloids via cycloaddition reactions. This approach is vital in creating complex organic structures and is notable in the field of organic chemistry (Bell, Brown, Eastwood, & Horvath, 2000).
Synthesis of Highly Substituted Derivatives
Recent advances in synthesizing mono- and disubstituted 3-methyleneindolinones, structurally similar to this compound, have been reviewed. These derivatives are significant in natural and pharmacological compounds, underscoring the broader relevance of this compound in medicinal chemistry (Vessally, Hosseinzadeh-Khanmiri, Ghorbani-Kalhor, Es’haghi, & Bekhradnia, 2017).
Oxidation Studies
The oxidation of 2-methylindole, a compound related to this compound, has been studied to understand the reaction kinetics and mechanisms. Such studies are crucial for applications in chemical synthesis and environmental processes (Amer, 2020).
Enantioselective Syntheses
Enantioselective syntheses of conformationally constrained cyclic tryptophan derivatives using 1-methylindoline-2-thiones demonstrate the versatility of this compound derivatives in creating optically active compounds. This area is particularly relevant in the development of new pharmaceuticals (Wu, Zheng, Wang, & Zhou, 2016).
Safety and Hazards
Future Directions
Indoles, including 3-Methylindoline, are significant heterocyclic systems in natural products and drugs . The investigation of novel methods of synthesis has attracted the attention of the chemical community . Therefore, future research may focus on developing new synthesis methods and exploring the potential applications of this compound in various fields.
Mechanism of Action
Target of Action
3-Methylindoline primarily targets human bronchial epithelial cell lines . These cells express different cytochrome P450 enzymes, which are crucial in the bioactivation of this compound . The cytochrome P450 enzymes, specifically P450s 2A6, 3A4, 2F1, and 2E1, are overexpressed in these cells .
Mode of Action
This compound interacts with its targets, the cytochrome P450 enzymes, in a way that leads to cytotoxicity . The cytotoxicity is measured by the leakage of lactate dehydrogenase into the medium after a 48-hour incubation . The toxicity can be ameliorated by pretreatment with 1-aminobenzotriazole (ABT) .
Biochemical Pathways
This compound affects the biochemical pathways related to glutathione . Depletion of glutathione with diethylmaleate decreases the onset and increases the extent of cell death with this compound . This suggests that this compound’s cytotoxicity is enhanced when glutathione levels are low .
Pharmacokinetics
The compound’s cytotoxicity and its interaction with cytochrome p450 enzymes suggest that it may be metabolized in the body
Result of Action
The molecular and cellular effects of this compound’s action include cytotoxicity and apoptosis . A low concentration of this compound induces apoptosis in BEAS-2B cells, which is measured by DNA fragmentation . Apoptosis is inhibited by the presence of ABT . Therefore, this compound induces programmed cell death at relatively low concentrations .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, microorganisms in fecal samples can degrade this compound, which is an effective method for energy conservation and environmental protection . This suggests that the compound’s action can be influenced by the presence of certain microorganisms in the environment .
Biochemical Analysis
Biochemical Properties
3-Methylindoline plays a significant role in biochemical reactions. It is a product of the degradation of tryptophan in higher plants . Indole derivatives, including this compound, are known to show various biologically vital properties . They play a main role in cell biology and have been used as biologically active compounds for the treatment of various disorders .
Cellular Effects
This compound has been shown to have cytotoxic effects on human bronchial epithelial cell lines . It was found that cells overexpressing certain cytochrome P450 enzymes were susceptible to this compound-induced damage . This compound has also been associated with apoptosis in cells, indicating its influence on cell function .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with cytochrome P450 enzymes. These enzymes convert this compound to a reactive intermediate, 3-methyleneindolenine, which damages cells by forming protein adducts . This process is key to understanding how this compound exerts its effects at the molecular level.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed over time. For instance, cytotoxicity was measured by leakage of lactate dehydrogenase into the medium after a 48-hour incubation .
Dosage Effects in Animal Models
While specific studies on the dosage effects of this compound in animal models are limited, it is known that the toxicity of this compound is species- and organ-selective, showing its highest toxicity in goats and cattle, followed by rodents .
Metabolic Pathways
This compound is involved in the tryptophan-kynurenine pathway. It is produced by the degradation of tryptophan in higher plants . The metabolism of this compound is a key factor in understanding its biochemical properties and effects.
Transport and Distribution
While specific information on the transport and distribution of this compound within cells and tissues is limited, it is known that this compound is a product of the degradation of tryptophan in higher plants , suggesting that it may be transported and distributed within cells and tissues as part of metabolic processes.
properties
IUPAC Name |
3-methyl-2,3-dihydro-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N/c1-7-6-10-9-5-3-2-4-8(7)9/h2-5,7,10H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFQARNDIMKOOQQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNC2=CC=CC=C12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50335319 | |
Record name | 3-methylindoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50335319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
133.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4375-15-9 | |
Record name | 3-Methylindoline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4375-15-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-methylindoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50335319 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 3-methylindoline significant in biological research?
A: this compound is a key intermediate in the metabolic pathway of 3-methylindole, a pneumotoxic compound found in various environments. Understanding the formation and fate of this compound is crucial due to its potential role in 3-methylindole toxicity. [, ]
Q2: How is this compound formed in biological systems?
A: Research suggests that this compound is formed through the cytochrome P450-mediated epoxidation of 3-methylindole. This process leads to the formation of 2,3-epoxy-3-methylindoline, a reactive intermediate. This epoxide can then undergo ring opening and a hydride shift to form this compound. Evidence for this pathway includes the retention of deuterium from labeled 3-methylindole during in vitro studies with goat lung microsomes. [, ]
Q3: What are the potential reactive intermediates formed during this compound formation?
A: Studies utilizing stable isotope techniques and mass spectrometry have identified two key reactive intermediates: [, ]
Q4: Can you elaborate on the experimental evidence supporting the formation of these reactive intermediates?
A: Several key findings support the existence of these intermediates: [, ]
Q5: Beyond its role in 3-methylindole metabolism, what other research has been conducted on this compound?
A: this compound derivatives have shown potential as inhibitors of EZH2, an enzyme implicated in certain cancers. Researchers have explored the design, synthesis, and structure-activity relationships of novel this compound-based EZH2 inhibitors. [] Additionally, this compound derivatives have been synthesized and studied for their selective toxicity against the SH-SY5Y cell line. []
Q6: What are the potential applications of this research in drug development?
A: While this compound itself might not be a direct drug candidate, understanding its formation and reactivity is crucial for: [, , ]
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